Cas no 2097862-01-4 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide
• CAS No: 2097862-01-4
• MF: C₁₅H₁₃NO₂S₃
• MW: 335.464219808578
• CID: 6253133
• PubChem ID: 126852656
• Update Time: 2025-06-26

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide
• 2097862-01-4
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]thiophene-2-carboxamide
• F6517-2085
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide
• AKOS032459513

• Inchi： 1S/C15H13NO2S3/c17-10(9-16-15(18)14-4-2-8-20-14)11-5-6-13(21-11)12-3-1-7-19-12/h1-8,10,17H,9H2,(H,16,18)
• InChI Key： DMNIJMPQFMPMRG-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C1=CC=CS1)=O)O

Computed Properties

• Exact Mass: 335.01084218g/mol
• Monoisotopic Mass: 335.01084218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 134Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide

Comprehensive Overview of N-(2-{2,2'-Bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide (CAS No. 2097862-01-4)

The compound N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide (CAS No. 2097862-01-4) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a bithiophene core and a thiophene carboxamide moiety, makes it a promising candidate for various applications, including drug development and organic electronics. Researchers are particularly interested in its potential as a building block for conjugated polymers and small-molecule therapeutics.

One of the most intriguing aspects of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide is its role in the design of organic semiconductors. With the growing demand for flexible and lightweight electronic devices, this compound's ability to facilitate charge transport is being extensively studied. Its thiophene-based structure aligns well with the search for high-performance materials in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the current trend of sustainable energy solutions and green chemistry.

In the realm of medicinal chemistry, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide has shown potential as a scaffold for drug discovery. Its hydroxyethyl and carboxamide functionalities provide sites for further derivatization, enabling the development of targeted therapies. Recent studies have explored its interactions with biological targets, particularly in the context of neurodegenerative diseases and anti-inflammatory agents. This ties into the broader interest in precision medicine and personalized therapeutics.

The synthesis of CAS No. 2097862-01-4 involves multi-step organic reactions, often starting from commercially available thiophene derivatives. Key steps include the formation of the bithiophene linkage and subsequent functionalization to introduce the hydroxyethyl and carboxamide groups. Researchers are optimizing these protocols to improve yield and scalability, addressing the demand for cost-effective synthesis in both academic and industrial settings.

From an analytical perspective, characterizing N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)thiophene-2-carboxamide requires advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are critical for its applications in high-value chemicals and pharmaceutical intermediates.

As the scientific community continues to explore the potential of CAS No. 2097862-01-4, its relevance in cutting-edge research remains undeniable. Whether in the development of next-generation electronic materials or as a versatile intermediate in medicinal chemistry, this compound exemplifies the intersection of innovation and practicality. Its study also reflects broader trends in molecular design and functional materials, making it a subject of ongoing interest.